Fullers earth-powder
Overview
Description
Fuller’s earth, also known as Multani mitti or “mud from Multan,” is a clay-like substance primarily composed of aluminum magnesium silicate . It has been used for centuries for various purposes, including cosmetics and skin care, decontamination of clothing and equipment, special effects in films, and as an industrial cleaner . It is known for its ability to absorb oil and other impurities, making it an effective skin cleanser for people with oily skin or clogged pores .
Synthesis Analysis
Fuller’s earth is a naturally occurring substance. It is a phyllosilicate used as a powder for household or skin decontamination due to its adsorbent properties . Recent studies have shown that water suspensions exhibit similar adsorbent capacities . Fuller’s earth is heterogeneous due to its composition of elementary clay aggregates and heavy metal particles .
Molecular Structure Analysis
Fuller’s earth consists primarily of hydrous aluminum silicates (clay minerals) of varying composition . Common components are montmorillonite, kaolinite, and attapulgite . Small amounts of other minerals may be present in fuller’s earth deposits, including calcite, dolomite, and quartz . In some localities, fuller’s earth refers to calcium bentonite, which is altered volcanic ash composed mostly of montmorillonite .
Chemical Reactions Analysis
Fuller’s earth is known for its adsorbent properties . It has been used for ex vivo dermal decontamination using diffusion cells and paraoxon as an organophosphorus contaminant . In the presence of fuller’s earth suspensions, the disappearance of paraoxon from the stratum corneum, the reservoir compartment, was observed, independently of the suspensions’ concentration .
Physical And Chemical Properties Analysis
Fuller’s earth has a specific gravity of 1.7-2.4, and a shining streak; it is usually unctuous to the touch . Microscopically, it consists of minute irregular-shaped particles of a mineral that is the result of a chloritic or talcose alteration of a felspar .
Scientific Research Applications
Skin Decontamination
Fuller’s earth has been traditionally used for skin decontamination , especially in military applications. It is effective against chemical warfare agents like sulfur mustard (HD) and VX, which can cause severe injuries upon skin contact . Its adsorptive capacity allows it to bind and remove these toxic substances from the skin, reducing harm and facilitating recovery.
Adsorption of Organophosphorus Compounds
Recent studies have shown that Fuller’s earth can potentiate the adsorption capacities of organophosphorus compounds, such as paraoxon, which are commonly used as pesticides . This property is crucial for environmental cleanup efforts and for mitigating the effects of these compounds on human health.
Industrial Applications
In industry, Fuller’s earth serves as a bonding agent for foundry sands, in civil engineering, and in oil well drilling fluids. It’s also used as a carrier for pesticides and herbicides, and as a refining agent for edible oils and fats .
Cosmetic and Pharmaceutical Products
Due to its ability to absorb impurities, Fuller’s earth is an active ingredient in cosmetic products. It’s used in face masks and scrubs for its detoxifying properties. In pharmaceuticals, it’s utilized for its adsorptive qualities to remove toxins and impurities from raw materials .
Decolorization of Oils and Fats
Fuller’s earth has been used for over a century to decolorize animal, vegetable, and petroleum oils, fats, greases, waxes, and solvents. This application is significant in the production of clear and pure oil-based products .
Papermaking
In papermaking, Fuller’s earth acts as a fibre and filler retention aid . It helps in the manufacture of carbonless copy paper and improves the quality of the paper by retaining the necessary fibres and fillers during the production process .
Mechanism of Action
Target of Action
Fuller’s earth powder primarily targets the skin and oils . It is known for its ability to absorb oil and other impurities, making it an effective skin cleanser for people with oily skin or clogged pores . It also targets chemical warfare agents and toxins , being used for skin decontamination .
Mode of Action
Fuller’s earth powder, a superabsorbent form of aluminum silicate, interacts with its targets by adsorption . It absorbs excess oil from the skin, deeply cleanses the skin, and eliminates dead skin . When used for decontamination, it acts as a physical barrier, preventing the dermal absorption of chemical warfare agents and toxins .
Biochemical Pathways
The biochemical pathways affected by Fuller’s earth powder are primarily related to the adsorption of substances. The powder, mostly composed of silica, magnesium, iron, and aluminum, has been used for centuries to absorb dirt and oil . It is also known to adsorb alkaloids, being especially effective in precipitating morphine from a solution of its sulfate .
Pharmacokinetics
The pharmacokinetics of Fuller’s earth powder primarily involve its adsorption propertiesIts ability to adsorb impurities and toxins plays a crucial role in its bioavailability and efficacy .
Result of Action
The result of Fuller’s earth powder’s action is the cleansing of the skin or the decontamination of toxins. It removes dead skin cells, dirt, and oil from the skin surface and skin pores, unclogging the pores and enabling faster absorption of creams and lotions into the skin . When used for decontamination, it effectively removes chemical warfare agents and toxins .
Action Environment
The action of Fuller’s earth powder can be influenced by environmental factors. For instance, it is used as an absorbent for oil, grease, and animal waste, and as a carrier for pesticides and fertilizers . Its efficacy can be affected by the presence of water, which potentiates the absorbing capacities of the powder by intercalating between clay lamellas, leading to the appearance of new adsorption zones and swelling .
Future Directions
Fuller’s earth can be found in skin care products, such as facial clays and masks used to fight wrinkles and treat acne . It’s also used in cosmetics to bind other ingredients, to keep other powders from caking together, to provide gentle exfoliating properties, or to otherwise stabilize products . It is expected to continue to be used in these areas and potentially find new applications in the future .
properties
| { "Design of the Synthesis Pathway": "The synthesis of Fullers earth-powder involves the activation of bentonite clay through acid treatment and subsequent washing to remove impurities.", "Starting Materials": [ "Bentonite clay", "Sulfuric acid", "Water" ], "Reaction": [ "Mix bentonite clay with sulfuric acid and water in a reaction vessel", "Heat the mixture to a temperature of 70-80°C and stir for several hours", "Allow the mixture to cool and settle for 24 hours", "Decant the liquid and wash the solid with water several times to remove impurities", "Dry the solid at a temperature of 100-110°C to obtain Fullers earth-powder" ] } | |
CAS RN |
8031-18-3 |
Product Name |
Fullers earth-powder |
Molecular Formula |
C4-H6-Ca-O4 |
synonyms |
Al2O3.4SiO2.H2O, Fullers earth |
Origin of Product |
United States |
Q & A
Q1: How does Fuller's earth interact with sulfur and nitrogen compounds in fuel, and what are the downstream effects?
A1: [] Fuller's earth acts as an adsorbent, trapping sulfur and nitrogen compounds on its surface. This interaction likely occurs through weak van der Waals forces and potentially electrostatic interactions, depending on the specific compound. This adsorption process effectively removes these contaminants from the fuel, leading to cleaner combustion and reduced emissions of harmful pollutants like sulfur dioxide and nitrogen oxides.
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